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Compound of Interest

Compound Name: Diethoxy(methyl)vinylsilane

Cat. No.: B1346783

Introduction

Diethoxy(methyl)vinylsilane (CAS No. 5507-44-8) is a versatile organosilane compound
integral to the synthesis of advanced materials.[1][2] Its utility in the development of polymers,
surface modification of materials, and as a coupling agent underscores the importance of
understanding its behavior in various chemical environments.[3] For researchers, scientists,
and professionals in drug development, a comprehensive grasp of its solubility characteristics
Is paramount for optimizing reaction conditions, ensuring formulation stability, and predicting
material compatibility. This in-depth technical guide provides a thorough examination of the
solubility of diethoxy(methyl)vinylsilane in organic solvents, blending theoretical principles
with practical experimental methodologies. While extensive quantitative solubility data for this
specific silane is not readily available in public literature, this guide offers a robust framewaork
for predicting and determining its solubility, empowering users to make informed decisions in
their research and development endeavors.

Physicochemical Properties of
Diethoxy(methyl)vinylsilane

A foundational understanding of the physicochemical properties of
diethoxy(methyl)vinylsilane is essential for predicting its solubility behavior. These properties
dictate the nature and strength of its intermolecular interactions with solvent molecules.
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Property Value Reference
Molecular Formula C7H1602Si [4]
Molecular Weight 160.29 g/mol [5]
Appearance Colorless liquid [5]
Density 0.858 g/mL at 25 °C [5]
Boiling Point 133-134 °C [3]
Refractive Index n20/D 1.401 [5]
Flash Point 17 °C (62.6 °F) [5]

Theoretical Principles of Solubility

The solubility of a solute in a solvent is governed by the fundamental principle of "like dissolves
like."[6][7] This adage is a simplified expression of the complex interplay of intermolecular
forces between solute and solvent molecules. The miscibility of diethoxy(methyl)vinylsilane
in organic solvents can be predicted by analyzing its molecular structure and the corresponding
intermolecular forces it can engage in.

Molecular Structure and Polarity

The structure of diethoxy(methyl)vinylsilane features distinct regions that contribute to its
overall solubility characteristics:

¢ Nonpolar Moieties: The methyl (-CHs) and vinyl (-CH=CH3) groups are nonpolar and
contribute to van der Waals interactions (dispersion forces).

o Polar Moieties: The two ethoxy groups (-OCH2CHs) introduce polarity due to the
electronegative oxygen atoms, allowing for dipole-dipole interactions. The silicon-oxygen
bonds also contribute to the molecule's polarity.

» Hydrogen Bonding: While the molecule itself does not have hydrogen bond donors, the
oxygen atoms in the ethoxy groups can act as hydrogen bond acceptors.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://hansen-solubility.com/
https://www.researchgate.net/publication/340960613_Hansen_solubility_parameters_obtained_via_molecular_dynamics_simulations_as_a_route_to_predict_siloxane_surfactant_adsorption
https://www.researchgate.net/publication/340960613_Hansen_solubility_parameters_obtained_via_molecular_dynamics_simulations_as_a_route_to_predict_siloxane_surfactant_adsorption
https://www.researchgate.net/publication/340960613_Hansen_solubility_parameters_obtained_via_molecular_dynamics_simulations_as_a_route_to_predict_siloxane_surfactant_adsorption
https://www.specialchem.com/polymer-additives/guide/hsp-sciencebased-formulation-for-plastics
https://www.researchgate.net/publication/340960613_Hansen_solubility_parameters_obtained_via_molecular_dynamics_simulations_as_a_route_to_predict_siloxane_surfactant_adsorption
https://www.researchgate.net/publication/340960613_Hansen_solubility_parameters_obtained_via_molecular_dynamics_simulations_as_a_route_to_predict_siloxane_surfactant_adsorption
https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php
https://www.springerprofessional.de/a-python-tool-for-predicting-optimal-solvent-blends-based-on-han/51059536
https://www.benchchem.com/product/b1346783?utm_src=pdf-body
https://www.benchchem.com/product/b1346783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This combination of nonpolar and polar features suggests that diethoxy(methyl)vinylsilane
will exhibit good solubility in a range of organic solvents with varying polarities.

Caption: Molecular structure of Diethoxy(methyl)vinylsilane highlighting its functional groups.

Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters
(HSP).[6][8] The total cohesive energy of a substance is divided into three components:
dispersion (dD), polar (dP), and hydrogen bonding (dH).[7] Materials with similar HSP values
are likely to be miscible.

While experimentally determined HSP values for diethoxy(methyl)vinylsilane are not
available, we can estimate them based on its structure and data from related compounds like
siloxanes and vinyl ethers.[9][10]

Estimated Hansen Solubility Parameters for Diethoxy(methyl)vinylsilane:

Parameter Estimated Value (MPa°-3)
oD (Dispersion) 16.0

oP (Polar) 45

oH (Hydrogen Bonding) 6.0

These estimated values place diethoxy(methyl)vinylsilane in a region of the Hansen space
that suggests good compatibility with a wide array of common organic solvents.

Predicted Qualitative Solubility Profile

Based on the "like dissolves like" principle and the estimated Hansen Solubility Parameters, the
following table provides a predicted qualitative solubility profile of diethoxy(methyl)vinylsilane
in various classes of organic solvents.
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Solvent Class

Representative
Solvents

Predicted Solubility

Rationale

Alcohols

Methanol, Ethanol,

Isopropanol

Soluble

The ethoxy groups
can act as hydrogen
bond acceptors, and
the overall polarity is
compatible. Solubility
in methanol is also

reported in literature.

Hydrocarbons

Hexane, Heptane,

Toluene, Xylene

Soluble

The nonpolar methyl
and vinyl groups will
interact favorably with
nonpolar hydrocarbon

solvents.

Ethers

Diethyl ether,
Tetrahydrofuran (THF)

Soluble

The polarity and
hydrogen bond
accepting nature of
ethers are similar to
the ethoxy groups of
the silane.

Ketones

Acetone, Methyl ethyl
ketone (MEK)

Soluble

The polarity of
ketones is well-
matched with the
silane, facilitating

miscibility.

Esters

Ethyl acetate, Butyl

acetate

Soluble

Similar polarity and
hydrogen bond
accepting capabilities

lead to good solubility.

Chlorinated Solvents

Dichloromethane,

Chloroform

Soluble

The moderate polarity
of chlorinated solvents
aligns well with the
silane's

characteristics.
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Dimethylformamide
Aprotic Polar Solvents  (DMF), Dimethyl
sulfoxide (DMSO)

While the high polarity
of these solvents

might create a slight
Moderately Soluble to

mismatch, solubility is
Soluble

still expected due to
the polar nature of the

ethoxy groups.

Water Insoluble

The dominant
nonpolar hydrocarbon
character of the
molecule and its
susceptibility to
hydrolysis make it
insoluble in water.

Experimental Protocols for Solubility Determination

To obtain precise and reliable solubility data, experimental determination is essential. The

following protocols provide step-by-step methodologies for both qualitative miscibility testing

and quantitative solubility measurement.

Protocol for Qualitative Miscibility Assessment

This simple visual method provides a quick determination of whether

diethoxy(methyl)vinylsilane is miscible in a given solvent at a specific ratio.

Methodology:

mixing.

Preparation: In a clean, dry 4 mL glass vial, add 1 mL of the test solvent.
Addition: To the solvent, add 1 mL of diethoxy(methyl)vinylsilane.

Mixing: Cap the vial and vortex or shake vigorously for 30 seconds to ensure thorough

Observation: Allow the mixture to stand undisturbed for at least 5 minutes.
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* Interpretation:
o Miscible: A single, clear, homogeneous liquid phase is observed.
o Immiscible: Two distinct layers are formed, separated by a clear meniscus.

o Partially Miscible: The formation of a cloudy or turbid solution, or the separation into two
layers after an initial appearance of homogeneity.

f Miscibility Testing Workflow

1. Preparation:
Add 1 mL of solvent to a vial.

;

2. Addition:
Add 1 mL of diethoxy(methyl)vinylsilane.

3. Mixing:
Vortex for 30 seconds.

4. Observation:
Let stand for 5 minutes.

5. Interpretation:
Assess the mixture's appearance.

Homogeneous eterogeneous urbid/Separates

Miscible:
Single clear phase.

Immiscible:
Two distinct layers.

Partially Miscible:
Cloudy or separates over time.
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Caption: Workflow for the qualitative miscibility assessment of diethoxy(methyl)vinylsilane.

Protocol for Quantitative Solubility Determination
(Isothermal Method)

This protocol allows for the determination of the saturation solubility of
diethoxy(methyl)vinylsilane in a specific solvent at a controlled temperature. This method is
adapted from standard practices for determining the solubility of organic compounds.

Methodology:
e Apparatus Setup:
o Place a 10 mL glass vial with a magnetic stir bar on a magnetic stir plate.

o Use a temperature-controlled water bath or heating block to maintain a constant
temperature (e.g., 25 °C).

e Sample Preparation:
o Add a known volume (e.g., 5 mL) of the desired organic solvent to the vial.
o Allow the solvent to equilibrate to the target temperature.

e Titration:

o Slowly add small, known volumes (e.g., 100 pL) of diethoxy(methyl)vinylsilane to the
stirring solvent.

o After each addition, allow the mixture to stir for at least 2 minutes and visually inspect for
complete dissolution.

o Continue adding the silane until a slight, persistent cloudiness or the formation of a second
phase is observed, indicating that the saturation point has been reached.

o Equilibration (for precise measurements):
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o Prepare a supersaturated solution by adding an excess of diethoxy(methyl)vinylsilane
to a known volume of the solvent at the desired temperature.

o Stir the mixture vigorously for an extended period (e.g., 24 hours) to ensure equilibrium is
reached.

o Allow the undissolved solute to settle.

e Quantification:
o Carefully withdraw a known volume of the clear, saturated supernatant.

o Determine the concentration of diethoxy(methyl)vinylsilane in the supernatant using an
appropriate analytical technique (e.g., gas chromatography (GC) with a suitable internal
standard, or gravimetric analysis after solvent evaporation).

e Calculation:

o Express the solubility in desired units, such as g/100 mL or mol/L.

Safety and Handling

Diethoxy(methyl)vinylsilane is a flammable liquid and may cause skin, eye, and respiratory
irritation.[2][5] It is essential to handle this chemical in a well-ventilated fume hood and to wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. Always consult the Safety Data Sheet (SDS) before use for complete safety and handling
information.

Conclusion

This technical guide provides a comprehensive overview of the solubility of
diethoxy(methyl)vinylsilane in organic solvents. By understanding the interplay of its
molecular structure and the properties of various solvents, researchers can make informed
predictions about its miscibility. The provided experimental protocols offer practical methods for
determining both qualitative and quantitative solubility, enabling the optimization of its use in a
wide range of scientific and industrial applications. The synthesis of theoretical principles and
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actionable experimental procedures in this guide serves as a valuable resource for scientists
and professionals working with this versatile organosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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